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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466 Get Quote

In-Depth Technical Guide to Carbostyril 165
This technical guide provides a comprehensive overview of Carbostyril 165, a fluorescent dye

with applications in scientific research. The document is tailored for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its chemical

properties, experimental applications, and molecular characteristics.

Core Molecular Information
Carbostyril 165, scientifically known as 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, is a

member of the carbostyril family of compounds, which are derivatives of quinolin-2(1H)-one. Its

distinct structure imparts fluorescent properties that are leveraged in various detection and

imaging methodologies.

Table 1: Molecular Formula and Weight of Carbostyril 165
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Property Value

Molecular Formula C₁₂H₁₄N₂O[1][2][3]

Molecular Weight 202.25 g/mol [1][2][3]

CAS Number 26078-23-9[1][2]

IUPAC Name 7-(dimethylamino)-4-methyl-1H-quinolin-2-one

Synonyms

7-DIMETHYLAMINO-4-

METHYLCARBOSTYRIL, 7-(dimethylamino)-4-

methyl-2-quinolone[1]

Physicochemical and Fluorescent Properties
Carbostyril 165 is characterized as a yellow, glittering, fine crystalline powder. Its utility as a

fluorescent probe is defined by its specific excitation and emission spectra.

Table 2: Physicochemical and Fluorescent Data for Carbostyril 165

Property Value

Appearance Yellow glittering fine crystalline powder

Melting Point 265-266 °C[4]

Boiling Point (estimate) 406.4 °C at 760 mmHg[4]

Flash Point (estimate) 199.6 °C[1]

Solubility 10 mM in DMSO[2]

Excitation Wavelength (Ex) 351/364 nm[2]

Emission Wavelength (Em) >400 nm[2]

Experimental Applications and Protocols
The primary application of Carbostyril 165 stems from its nature as an electronically neutral

fluorescent dye. While specific, detailed experimental protocols for Carbostyril 165 are not
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extensively published, general methodologies for similar fluorescent dyes in cell imaging can

be adapted.

General Staining Protocol for Live and Fixed Cells
A general protocol, based on the use of structurally related fluorescent probes, can be

employed for cell staining with Carbostyril 165. Optimization of probe concentration and

incubation times is recommended for specific cell types and experimental conditions.

Preparation of Staining Solution: Prepare a stock solution of Carbostyril 165 in DMSO. For

working solutions, dilute the stock in an appropriate buffer (e.g., PBS for fixed cells, serum-

free medium for live cells) to a final concentration of 1-10 µM.

Cell Staining:

For Live Cells: Incubate cells with the staining solution for 15-60 minutes at 37°C.

For Fixed Cells: After fixation and permeabilization, incubate cells with the staining

solution for 15-30 minutes at room temperature.

Washing: To remove excess probe, wash the cells two to three times with the appropriate

buffer.

Imaging: Mount the samples and visualize using a fluorescence microscope equipped with

suitable filters for the excitation and emission wavelengths of Carbostyril 165.

Signaling Pathways and Conceptual Frameworks
Currently, there is no direct evidence in the reviewed literature linking Carbostyril 165 to

specific signaling pathways. Its function is primarily as a reporter molecule rather than a

modulator of cellular signaling. The conceptual basis for its application as a fluorescent probe is

illustrated below.
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Conceptual Use as a Fluorescent Probe
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Caption: General principle of a fluorescent probe application.

The experimental workflow for utilizing a fluorescent dye like Carbostyril 165 in a cell imaging

context follows a standardized procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1606466?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Cell Imaging
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Caption: A typical workflow for cell staining and imaging experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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